3-(5-Methyl-oxazol-2-yl)-propan-1-ol
Cat. No. B8653763
M. Wt: 141.17 g/mol
InChI Key: BZOVPPFQPQIMCI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Cc1cnc(CCCOCc2ccccc2)o1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[O:8][CH2:9][CH2:10][CH2:11][c:12]1[o:13][c:14]([CH3:17])[cH:15][n:16]1.[CH3:18][CH2:19][OH:20]>>[OH:8][CH2:9][CH2:10][CH2:11][c:12]1[o:13][c:14]([CH3:17])[cH:15][n:16]1
|
Inputs
Step One
|
Name
|
Cc1cnc(CCCOCc2ccccc2)o1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1cnc(CCCOCc2ccccc2)o1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1cnc(CCCO)o1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
